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Compound of Interest

Compound Name: 6-(tert-Butyl)nicotinic acid

Cat. No.: B152623 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-(tert-Butyl)nicotinic acid (CAS No.

832715-99-8) is not publicly available. The following disposal procedures are based on general

principles for laboratory chemical waste and information for structurally related compounds.

This guidance is provisional and must be supplemented by a formal waste determination and

consultation with your institution's Environmental Health and Safety (EHS) department.

Essential Safety and Disposal Information
For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensure laboratory safety and environmental compliance. While

specific regulatory requirements may vary, the following operational plan provides a step-by-

step guide for the handling and disposal of 6-(tert-Butyl)nicotinic acid.

Immediate Operational Plan:
Waste Collection:

Collect waste 6-(tert-Butyl)nicotinic acid and any contaminated materials (e.g., gloves,

weighing paper, pipette tips) in a designated, properly labeled, and sealed waste

container.

The container should be made of a material compatible with organic acids.

Never mix this waste with other waste streams unless explicitly instructed to do so by your

EHS department.
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Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "6-(tert-
Butyl)nicotinic acid," the CAS number "832715-99-8," and the approximate quantity.

Indicate any known hazards. While specific data is unavailable, it is prudent to handle it as

an irritant at a minimum, based on similar compounds.

Storage:

Store the sealed waste container in a designated satellite accumulation area.

This area should be well-ventilated, away from incompatible materials, and have

secondary containment.

Disposal Request:

Once the container is full or ready for disposal, submit a hazardous waste pickup request

to your institution's EHS department.

Provide them with all the information from the waste label.

Quantitative Data Summary
Due to the lack of a specific SDS, quantitative data regarding the toxicology and environmental

hazards of 6-(tert-Butyl)nicotinic acid is limited. The table below summarizes the available

information.
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Property Value Source

CAS Number 832715-99-8 BLD Pharm, 2a biotech[1][2]

Molecular Formula C₁₀H₁₃NO₂ BLD Pharm[2]

Molecular Weight 179.22 g/mol BLD Pharm[2]

Acute Toxicity Data not available N/A

Environmental Hazards Data not available N/A

Disposal Codes To be determined by EHS N/A

Disposal Workflow
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemical waste.
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General Chemical Waste Disposal Workflow

Identify Waste Chemical
(6-(tert-Butyl)nicotinic acid)

Locate Specific Safety Data Sheet (SDS)

SDS Available?

Follow Disposal Instructions in Section 13 of SDS

Yes

Consult Institutional EHS Department

No

Segregate and Collect in Labeled Container

Characterize Waste Based on Available Data and Prudence

Store in Satellite Accumulation Area

Request EHS Pickup for Disposal

Click to download full resolution via product page

Caption: A flowchart for the proper disposal of chemical waste.
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Detailed Experimental Protocols
As no experimental protocols for the neutralization or treatment of 6-(tert-Butyl)nicotinic acid
prior to disposal are available, none can be provided. It is strongly recommended that this

compound be disposed of via a licensed hazardous waste disposal company contracted by

your institution. Do not attempt to treat the chemical waste yourself without explicit, written

instructions and protocols from your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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